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Compound of Interest

Compound Name: CNQX disodium

Cat. No.: B7803732 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-cyano-7-nitroquinoxaline-2,3-dione (CNQX) is a potent and competitive antagonist of AMPA

(α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid) and kainate receptors.[1][2][3] Its

disodium salt form offers the significant advantage of increased aqueous solubility, making it a

preferred choice for many experimental applications in neuroscience research.[4] CNQX is a

valuable pharmacological tool for investigating glutamatergic neurotransmission, synaptic

plasticity, and excitotoxicity. It has been utilized in studies of neuroprotection in ischemic

models and for inhibiting seizure-like activity in neuronal preparations. In addition to its primary

action on AMPA/kainate receptors, CNQX can also act as an antagonist at the glycine

modulatory site of the NMDA receptor complex, albeit with a lower potency. Furthermore, it has

been observed to increase GABA-A receptor-mediated spontaneous postsynaptic currents, an

effect independent of its action on ionotropic glutamate receptors.

This document provides detailed application notes and protocols for the preparation of CNQX
disodium salt stock solutions to ensure accurate and reproducible experimental outcomes.

Quantitative Data Summary
The following tables summarize the key quantitative data for CNQX disodium salt.
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Property Value Reference

Molecular Weight
276.12 g/mol (anhydrous

basis)

Purity ≥98% (HPLC)

CAS Number 479347-85-8

Solubility Maximum Concentration Reference

Water 10 mM (2.76 mg/mL)

Water 20 mM

Water 25 mM

Water >2 mg/mL (warmed)

DMSO >10 mg/mL

Biological Activity (IC50

Values)
Value Reference

AMPA Receptors 0.3 µM

Kainate Receptors 1.5 µM

NMDA Receptors (glycine site) 25 µM

Experimental Protocols
Materials and Equipment

CNQX disodium salt powder

Sterile, purified water (e.g., Milli-Q or equivalent) or Dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials
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Vortex mixer

Pipettes and sterile filter tips

-20°C or -80°C freezer for storage

Protocol for Preparing a 10 mM Aqueous Stock Solution
This protocol describes the preparation of a 10 mM stock solution of CNQX disodium salt in

water. This is a commonly used concentration that can be further diluted to the desired final

experimental concentration.

Determine the Required Mass: Calculate the mass of CNQX disodium salt needed to

prepare the desired volume of a 10 mM stock solution. The molecular weight of CNQX
disodium salt is 276.12 g/mol .

For 1 mL of a 10 mM solution, you will need:

Mass (g) = 0.010 mol/L * 0.001 L * 276.12 g/mol = 0.0027612 g = 2.76 mg

Weigh the Compound: Carefully weigh out the calculated mass of CNQX disodium salt

powder using a calibrated analytical balance. To minimize waste and ensure accuracy, it is

advisable to weigh a slightly larger amount (e.g., 5 mg or 10 mg) and adjust the solvent

volume accordingly.

Dissolution:

Transfer the weighed CNQX disodium salt into a sterile microcentrifuge tube or vial.

Add the appropriate volume of sterile, purified water. For 2.76 mg, add 1 mL of water.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

may be required to facilitate dissolution.

Sterilization (Optional): For sterile applications, the stock solution can be filter-sterilized using

a 0.22 µm syringe filter.

Aliquoting and Storage:
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It is recommended to prepare and use solutions on the same day if possible.

For longer-term storage, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Before use, equilibrate the solution to room temperature and ensure that no precipitate

has formed.

Diagrams
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Experimental Workflow: CNQX Stock Solution Preparation

Weigh CNQX Disodium Salt

Dissolve in Solvent
(Water or DMSO)

Add calculated volume

Vortex to Mix

Filter Sterilize (Optional)

Aliquot into Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing CNQX disodium salt stock solution.
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CNQX Signaling Pathway Inhibition
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Caption: CNQX mechanism of action on glutamate and GABA receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of CNQX Disodium Salt Stock Solution:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7803732#how-to-prepare-cnqx-disodium-salt-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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